Cas no 2090574-52-8 (2-(5-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile)

• Product Name: 2-(5-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile
• CAS No: 2090574-52-8
• MF: C₆H₅F₃N₄
• MW: 190.125910520554
• CID: 4773215
• Update Time: 2025-08-04

2-(5-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile
• 2-[5-amino-3-(trifluoromethyl)pyrazol-1-yl]acetonitrile
• 2-(5-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile

• Inchi： 1S/C6H5F3N4/c7-6(8,9)4-3-5(11)13(12-4)2-1-10/h3H,2,11H2
• InChI Key： UTTSIJVONOCUAO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N(CC#N)N=1)(F)F

Computed Properties

• Exact Mass: 190.04663066 g/mol
• Monoisotopic Mass: 190.04663066 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.6
• Molecular Weight: 190.13

Additional information on 2-(5-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile

Introduction to 2-(5-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2090574-52-8)

2-(5-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2090574-52-8, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological applications. The presence of both amino and trifluoromethyl substituents in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The compound's structure consists of a pyrazole ring substituted at the 5-position with an amino group and at the 3-position with a trifluoromethyl group, attached to an acetonitrile moiety. This arrangement not only enhances its reactivity but also influences its interaction with biological targets. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability and binding affinity, which are critical factors in drug design. The amino group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic purposes.

In recent years, there has been a growing interest in pyrazole derivatives as potential therapeutic agents due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the pyrazole core exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific substitution pattern in 2-(5-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The acetonitrile group serves as a versatile handle for further chemical modifications, enabling the construction of novel molecules with enhanced biological activity. Researchers have leveraged similar scaffolds to develop inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, pyrazole derivatives have been explored as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The trifluoromethyl substituent plays a pivotal role in enhancing the pharmacokinetic properties of drug candidates. Its electron-withdrawing nature increases metabolic stability by resisting oxidative degradation, while also improving binding affinity to biological targets by increasing lipophilicity. These characteristics are particularly valuable in designing small-molecule drugs that require prolonged half-lives and efficient target engagement. The amino group further contributes to this by allowing for hydrogen bonding interactions, which can be critical for receptor binding.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like 2-(5-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile for potential biological activity. Machine learning models have been trained on large datasets of known drug-like molecules to predict the efficacy of novel compounds against various disease targets. These tools have shown promise in identifying promising candidates for experimental validation, reducing the time and cost associated with traditional drug discovery processes.

The synthesis of 2-(5-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted pyrazole derivatives and cyanide sources under controlled conditions. The introduction of the trifluoromethyl group often requires specialized reagents such as trifluoroacetic acid or trifluoromethanesulfonic acid derivatives, which must be handled with care due to their reactivity.

In terms of applications, this compound has shown promise in preclinical studies as a lead molecule for developing new drugs. Researchers have focused on its potential as an inhibitor of enzymes involved in cancer progression, such as tyrosine kinases and proteases. The ability to modify its structure allows for fine-tuning its activity against specific targets while minimizing off-target effects. This flexibility makes it an attractive candidate for further development by pharmaceutical companies seeking novel therapeutics.

The growing body of research on pyrazole derivatives underscores their significance in medicinal chemistry. As our understanding of disease mechanisms advances, so does the need for innovative therapeutic strategies. Compounds like 2-(5-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile represent a cornerstone in this effort, offering a foundation upon which new treatments can be built.

Future directions in the study of this compound may include exploring its interactions with other biological targets and optimizing its pharmacokinetic profile through structural modifications. Additionally, investigating its potential role in combination therapies could provide new insights into synergistic effects that might enhance therapeutic outcomes.

In conclusion,2-(5-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile (CAS No. 2090574-52-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a versatile scaffold for drug discovery, offering opportunities to develop novel therapeutics against various diseases.